N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-5-carboxamide, also known as DMTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMTA is a member of the triazole family of compounds, which have been found to exhibit a range of interesting biological properties.
Scientific Research Applications
Potential Applications in Scientific Research
Antitumor Activity
Compounds with triazole components have been investigated for their antitumor properties. For example, triazene derivatives have shown curative activity against specific leukemia strains, suggesting that triazole compounds, including N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-5-carboxamide, could be explored for their potential antitumor effects (Stevens et al., 1984).
Antimicrobial Properties
The synthesis of novel 1H-1,2,3-triazole-4-carboxamides has been documented, with some compounds showing moderate to good antimicrobial activities against primary pathogens. This indicates a potential area of research for N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-5-carboxamide in studying its antimicrobial properties (Pokhodylo et al., 2021).
Chemical Synthesis and Reactivity
Research into the chemical reactivity of triazole derivatives, including studies on cycloadditions of lithium alkynamides produced by fragmentation of triazoles, offers insights into the synthetic versatility and potential applications of these compounds in organic synthesis (Ghose & Gilchrist, 1991).
Enzyme Inhibition
Triazole derivatives have been studied for their enzyme inhibition properties, which could be a significant area of application for N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-5-carboxamide. This includes research on cholinesterase inhibition, indicating potential therapeutic applications in conditions like Alzheimer's disease (Riaz et al., 2020).
Metal-Organic Frameworks (MOFs)
The development of Zn(II)-based metal–organic frameworks utilizing triazolate–carboxylate linkers indicates an interest in triazole compounds for constructing materials with distinct gas sorption behaviors, which could extend to the study of N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-5-carboxamide in materials science (Chen et al., 2016).
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2H-triazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c1-7-3-4-9(5-8(7)2)13-11(16)10-6-12-15-14-10/h3-6H,1-2H3,(H,13,16)(H,12,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUFVVYNOQMGIAF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=NNN=C2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.